Cas no 366-29-0 (N,N,N',N'-Tetramethylbenzidine)

N,N,N',N'-Tetramethylbenzidine (TMB) is a chromogenic substrate widely used in biochemical and diagnostic applications, particularly in enzyme-linked immunosorbent assays (ELISAs). Its key advantages include high sensitivity and a distinct blue color reaction upon oxidation, which can be measured spectrophotometrically at 450 nm or 650 nm. TMB is favored for its low toxicity compared to alternative substrates like o-phenylenediamine (OPD) and its compatibility with horseradish peroxidase (HRP)-based detection systems. The reaction product is stable, allowing for reliable and reproducible results. Additionally, TMB is soluble in aqueous and organic solvents, facilitating its use in diverse experimental conditions. Its reliability and ease of use make it a standard choice in clinical and research laboratories.
N,N,N',N'-Tetramethylbenzidine structure
366-29-0 structure
Product Name:N,N,N',N'-Tetramethylbenzidine
CAS No:366-29-0
MF:C16H20N2
MW:240.343403816223
MDL:MFCD00008310
CID:311388
PubChem ID:87576143
Update Time:2025-10-29

N,N,N',N'-Tetramethylbenzidine Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-diamine,N4,N4,N4',N4'-tetramethyl-
    • N,N,N',N'-Tetramethylbenzidine
    • 4-[4-(dimethylamino)phenyl]-N,N-dimethylaniline
    • 4,4'-Bis(dimethylamino)biphenyl
    • N,N,N‘,N‘-Tetramethylbenzidine
    • N,N,N′,N′-Tetramethylbenzidine
    • Benzidine, N,N,N',N'-tetramethyl-
    • n,n,n,n-tetramethylbenzidine
    • 4,4'-Bis(N,N-dimethylamino)biphenyl
    • [1,1'-Biphenyl]-4,4'-diamine, N,N,N',N'-tetramethyl-
    • N,N,N',N'-Tetramethyl-p,p'-benzidine
    • YRNWIFYIFSBPAU-UHFFFAOYSA-N
    • (1,1'-Biphenyl)-4,4'-diamine, N,N,N',N'-tetramethyl-
    • N,N,N',N'-Tetramethyl-(1,1'-biphenyl)-4,4'-diamine
    • {4-[4-(dimethylamino)phenyl]phenyl}dimethylamine
    • ChemDi
    • CCG-103298
    • NSC-433
    • D92306
    • SR-01000390721
    • NSC433
    • CCRIS 1000
    • N,N',N'-Tetramethylbenzidine
    • NS00022108
    • ChemDiv2_000092
    • MFCD00008310
    • [1,4'-diamine, N,N,N',N'-tetramethyl-
    • (1,1'-Biphenyl)-4,4'-diamine, N4,N4,N4',N4'-tetramethyl-
    • N-[4'-(dimethylamino)[1,1'-biphenyl]-4-yl]-N,N-dimethylamine
    • N pound notN pound notN inverted exclamation marka pound notN inverted exclamation marka-Tetramethylbenzidine
    • SR-01000390721-1
    • 366-29-0
    • [1,1'-Biphenyl]-4,4'-diamine,N,N,N'',N'-tetramethyl-
    • CS-0044367
    • BS-23690
    • AI3-61957
    • NSC 433
    • FT-0632049
    • CHEMBL3823639
    • AKOS001482346
    • AB01331573-02
    • Benzidine,N,N',N'-tetramethyl-
    • DTXSID0036845
    • T0141
    • HMS1369E04
    • AMY33203
    • NCGC00338604-01
    • SCHEMBL124209
    • n4,n4,n4',n4'-tetramethylbiphenyl-4,4'-diamine
    • N4,N4,N4',N4'-tetramethyl-[1,1'-biphenyl]-4,4'-diamine
    • N,N,N',N'-Tetramethylbenzidine, >=95% (HPLC)
    • EINECS 206-676-5
    • 4,4'-Bis(dimethylamino)-1,1'-biphenyl
    • Benzidine, N,N,N',N'tetramethyl
    • N,N,N',N'Tetramethylp,p'benzidine
    • (1,1'Biphenyl)4,4'diamine, N,N,N',N'tetramethyl
    • 4,4'Bis(N,Ndimethylamino)biphenyl
    • DB-048981
    • N,N,N'',N''-Tetramethylbenzidine
    • N,N,N',N'Tetramethyl(1,1'biphenyl)4,4'diamine
    • DTXCID8016845
    • (1,1'-Biphenyl)-4,4'-diamine,N,N,N'',N'-tetramethyl-
    • (1,1'Biphenyl)4,4'diamine, N4,N4,N4',N4'tetramethyl
    • MDL: MFCD00008310
    • Inchi: 1S/C16H20N2/c1-17(2)15-9-5-13(6-10-15)14-7-11-16(12-8-14)18(3)4/h5-12H,1-4H3
    • InChI Key: YRNWIFYIFSBPAU-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 240.16300
  • Monoisotopic Mass: 240.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 6.5

Experimental Properties

  • Color/Form: White to brown powder
  • Density: 1.0485 (rough estimate)
  • Melting Point: 192.0 to 198.0 deg-C
  • Boiling Point: 373.06°C (rough estimate)
  • Flash Point: 173.4°C
  • Refractive Index: 1.5519 (estimate)
  • Stability/Shelf Life: Stable. Incompatible with acids, acid chlorides, acid anhydrides, oxidizing agents.
  • PSA: 6.48000
  • LogP: 3.48560
  • Solubility: Not available

N,N,N',N'-Tetramethylbenzidine Security Information

N,N,N',N'-Tetramethylbenzidine Customs Data

  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N,N,N',N'-Tetramethylbenzidine Pricemore >>

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N,N,N',N'-Tetramethylbenzidine Suppliers

Amadis Chemical Company Limited
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(CAS:366-29-0)四甲基联苯胺
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N,N,N',N'-Tetramethylbenzidine Related Literature

Additional information on N,N,N',N'-Tetramethylbenzidine

Introduction to N,N,N',N'-Tetramethylbenzidine (CAS No. 366-29-0)

N,N,N',N'-Tetramethylbenzidine, identified by its Chemical Abstracts Service (CAS) number 366-29-0, is a significant organic compound with a rich history in chemical and biochemical research. This compound belongs to the benzidine derivatives family, which has been extensively studied due to its unique structural and functional properties. The presence of four methyl groups in its molecular structure enhances its stability and reactivity, making it a valuable intermediate in various synthetic processes.

The molecular formula of N,N,N',N'-Tetramethylbenzidine is C₁₆H₁₈N₂, reflecting its aromatic nature and nitrogen-containing substituents. Its empirical formula underscores its role as a substituted benzidine derivative, where the benzene ring is symmetrically substituted with methyl and amino groups. This symmetry contributes to its distinct spectral properties, which are widely utilized in analytical chemistry for detection and quantification purposes.

In recent years, N,N,N',N'-Tetramethylbenzidine has garnered attention in the field of bioimaging and diagnostic applications. Its ability to form stable complexes with metal ions, particularly transition metals like copper and iron, has been leveraged in the development of luminescent probes. These probes are instrumental in cellular imaging, allowing researchers to visualize and track biological processes with high precision. The compound's fluorescence characteristics, when complexed with metal ions, provide a non-invasive and highly sensitive method for studying dynamic biological systems.

Moreover, the research on N,N,N',N'-Tetramethylbenzidine has expanded into the realm of catalysis. Its structural framework serves as an effective ligand in coordination chemistry, facilitating the design of novel catalysts for organic transformations. These catalysts exhibit high selectivity and efficiency, making them promising candidates for industrial applications. The compound's role in facilitating cross-coupling reactions, particularly Suzuki-Miyaura couplings, has been extensively documented in the literature.

The synthesis of N,N,N',N'-Tetramethylbenzidine involves multi-step organic reactions that highlight its synthetic utility. Traditional methods often employ diazotization followed by condensation with appropriate reagents to yield the desired product. However, recent advancements have introduced more efficient synthetic routes, including catalytic methods that reduce waste and improve yield. These innovations align with the growing emphasis on sustainable chemistry practices.

One of the most notable applications of N,N,N',N'-Tetramethylbenzidine is in environmental monitoring. Its ability to react with certain pollutants under specific conditions allows for the development of sensitive detectors for water quality assessment. For instance, it has been used to detect trace levels of heavy metals in aquatic environments, providing critical data for environmental health studies. This application underscores the compound's versatility beyond traditional chemical research.

The compound's stability under various environmental conditions also makes it suitable for long-term storage and transport without significant degradation. This characteristic is particularly important for laboratory settings where consistent reagent quality is paramount. Additionally, its compatibility with a wide range of solvents enhances its utility in diverse experimental protocols.

Recent studies have also explored the potential of N,N,N',N'-Tetramethylbenzidine in material science. Its incorporation into polymer matrices has led to the development of novel conductive materials with applications in electronics and energy storage devices. The compound's ability to enhance electrical conductivity while maintaining structural integrity makes it an attractive candidate for advanced material engineering.

From a safety perspective, N,N,N',N'-Tetramethylbenzidine is generally considered stable under standard operating conditions but requires appropriate handling measures due to its organic nature. Proper ventilation and personal protective equipment are recommended during its use to minimize exposure risks. Regulatory guidelines provide clear recommendations for safe handling and disposal, ensuring that researchers can utilize this compound effectively without compromising safety standards.

In conclusion, N,N,N',N'-Tetramethylbenzidine (CAS No. 366-29-0) remains a cornerstone in both academic research and industrial applications across multiple disciplines. Its unique properties enable a wide range of functionalities from bioimaging to catalysis and environmental monitoring. As research continues to evolve, N,N,N',N'-Tetramethylbenzidine is poised to play an even more significant role in advancing scientific knowledge and technological innovation.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:366-29-0)N,N,N',N'-Tetramethylbenzidine
A1204470
Purity:99%/99%
Quantity:5g/25g
Price ($):306.0/1169.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:366-29-0)N,N,N',N'-TETRAMETHYLBENZIDINE
sfd12411;1643719
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email